Cas no 35426-72-3 (benzene-1,4-disulfonyl difluoride)

• Product Name: benzene-1,4-disulfonyl difluoride
• CAS No: 35426-72-3
• MF: C₆H₄F₂O₄S₂
• MW: 242.220366477966
• MDL: MFCD28968444
• CID: 4649746
• PubChem ID: 20351915
• Update Time: 2025-06-09

benzene-1,4-disulfonyl difluoride Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedisulfonyl difluoride
• Benzene-1,4-disulfonyl Difluoride
• benzene-1,4-disulfonyl difluoride

• MDL： MFCD28968444
• Inchi： 1S/C6H4F2O4S2/c7-13(9,10)5-1-2-6(4-3-5)14(8,11)12/h1-4H
• InChI Key： WSNGLYATTLTWAY-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(S(F)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on benzene-1,4-disulfonyl difluoride

Benzene-1,4-disulfonyl Difluoride (CAS No. 35426-72-3): A Comprehensive Overview

Benzene-1,4-disulfonyl difluoride (CAS No. 35426-72-3) is a versatile compound with significant applications in various fields, including organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with two sulfonyl groups and two fluorine atoms. The combination of these functional groups imparts distinct chemical properties that make it an essential reagent in the synthesis of complex molecules.

The molecular formula of benzene-1,4-disulfonyl difluoride is C₆H₄(SO₂F)₂, and its molecular weight is approximately 268.19 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in polar solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in various chemical reactions and processes.

In the realm of organic synthesis, benzene-1,4-disulfonyl difluoride has gained attention for its ability to act as a fluorinating agent. Recent studies have demonstrated its effectiveness in the selective fluorination of organic substrates, particularly in the synthesis of fluoroalkylated compounds. This property is particularly valuable in the development of new pharmaceuticals and agrochemicals, where the introduction of fluorine atoms can significantly enhance the biological activity and stability of target molecules.

One notable application of benzene-1,4-disulfonyl difluoride is in the synthesis of fluorinated polymers. These polymers exhibit unique properties such as low surface energy, high thermal stability, and excellent chemical resistance. They find applications in a wide range of industries, including electronics, coatings, and biomedical devices. The ability to precisely control the fluorination process using this compound allows researchers to tailor the properties of these polymers for specific applications.

In the field of pharmaceutical research, benzene-1,4-disulfonyl difluoride has been explored for its potential in the development of new drugs. Fluorinated compounds are known to have enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This makes them attractive candidates for drug discovery and development. Recent studies have shown that benzene-1,4-disulfonyl difluoride can be used to introduce fluorine atoms into drug molecules, thereby improving their therapeutic efficacy and reducing side effects.

The safety profile of benzene-1,4-disulfonyl difluoride is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin and eyes. It is recommended to handle this compound in a well-ventilated area and to use personal protective equipment such as gloves and safety goggles.

In conclusion, benzene-1,4-disulfonyl difluoride (CAS No. 35426-72-3) is a valuable compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique chemical properties make it an essential reagent for the synthesis of complex molecules and the development of new materials with enhanced performance characteristics. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry.